Cas no 1342548-89-3 (5-Pyrimidinecarboxylic acid, 4-(difluoromethyl)-2-(dimethylamino)-)

5-Pyrimidinecarboxylic acid, 4-(difluoromethyl)-2-(dimethylamino)-, is a specialized heterocyclic compound featuring a pyrimidine core substituted with a difluoromethyl group at the 4-position and a dimethylamino moiety at the 2-position. The carboxylic acid functionality enhances its utility as a versatile intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The difluoromethyl group contributes to metabolic stability and bioavailability, while the dimethylamino substituent can influence electronic properties and reactivity. This compound is valued for its potential in the development of bioactive molecules, offering a balance of reactivity and stability for further derivatization. Its structural features make it a promising candidate for medicinal chemistry and material science research.

5-Pyrimidinecarboxylic acid, 4-(difluoromethyl)-2-(dimethylamino)- structure

1342548-89-3 structure

Product Name:5-Pyrimidinecarboxylic acid, 4-(difluoromethyl)-2-(dimethylamino)-

CAS No:1342548-89-3

MF:C₈H₉F₂N₃O₂

MW:217.172768354416

CID:5273634

Update Time:2025-06-10

5-Pyrimidinecarboxylic acid, 4-(difluoromethyl)-2-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

- 4-(difluoromethyl)-2-(dimethylamino)pyrimidine-5-carboxylic acid
- 4-(difluoromethyl)-2-(dimethylamino)pyrimidine-5-carboxylicacid
- 5-Pyrimidinecarboxylic acid, 4-(difluoromethyl)-2-(dimethylamino)-
- Inchi： 1S/C8H9F2N3O2/c1-13(2)8-11-3-4(7(14)15)5(12-8)6(9)10/h3,6H,1-2H3,(H,14,15)
- InChI Key： MPHQQNUXUDVASR-UHFFFAOYSA-N
- SMILES： FC(C1=C(C(=O)O)C=NC(=N1)N(C)C)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 238
XLogP3: 0.8
Topological Polar Surface Area: 66.3

5-Pyrimidinecarboxylic acid, 4-(difluoromethyl)-2-(dimethylamino)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01043856-1g	4-(Difluoromethyl)-2-(dimethylamino)pyrimidine-5-carboxylic acid	1342548-89-3	95%	1g	￥6265.0	2023-04-03
Enamine	EN300-685486-0.05g	4-(difluoromethyl)-2-(dimethylamino)pyrimidine-5-carboxylic acid	1342548-89-3		0.05g	$1068.0	2023-03-10
Enamine	EN300-685486-0.1g	4-(difluoromethyl)-2-(dimethylamino)pyrimidine-5-carboxylic acid	1342548-89-3		0.1g	$1119.0	2023-03-10
Enamine	EN300-685486-0.25g	4-(difluoromethyl)-2-(dimethylamino)pyrimidine-5-carboxylic acid	1342548-89-3		0.25g	$1170.0	2023-03-10
Enamine	EN300-685486-0.5g	4-(difluoromethyl)-2-(dimethylamino)pyrimidine-5-carboxylic acid	1342548-89-3		0.5g	$1221.0	2023-03-10
Enamine	EN300-685486-1.0g	4-(difluoromethyl)-2-(dimethylamino)pyrimidine-5-carboxylic acid	1342548-89-3		1g	$0.0	2023-06-07
Enamine	EN300-685486-2.5g	4-(difluoromethyl)-2-(dimethylamino)pyrimidine-5-carboxylic acid	1342548-89-3		2.5g	$2492.0	2023-03-10
Enamine	EN300-685486-5.0g	4-(difluoromethyl)-2-(dimethylamino)pyrimidine-5-carboxylic acid	1342548-89-3		5.0g	$3687.0	2023-03-10
Enamine	EN300-685486-10.0g	4-(difluoromethyl)-2-(dimethylamino)pyrimidine-5-carboxylic acid	1342548-89-3		10.0g	$5467.0	2023-03-10